1H-Inden-1-ol,5,6-difluoro-2,3-dihydro
Cat. No. B069781
Key on ui cas rn:
173996-14-0
M. Wt: 170.16 g/mol
InChI Key: NDHXLHWCRGSOPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[BH4-:13].[CH3:15][CH2:16][OH:17].[F:1][c:2]1[cH:3][c:4]2[c:8]([cH:9][c:10]1[F:11])[C:7](=[O:12])[CH2:6][CH2:5]2.[Na+:14]>>[F:1][c:2]1[cH:3][c:4]2[c:8]([cH:9][c:10]1[F:11])[CH:7]([OH:12])[CH2:6][CH2:5]2
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
[BH4-]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
CCO
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
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|
Type
|
reactant
|
|
Smiles
|
O=C1CCc2cc(F)c(F)cc21
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC1CCc2cc(F)c(F)cc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
